Cas no 1071540-95-8 (7,7-difluoro-octahydropyrrolo1,2-apiperazine)

7,7-difluoro-octahydropyrrolo1,2-apiperazine structure
1071540-95-8 structure
Product Name:7,7-difluoro-octahydropyrrolo1,2-apiperazine
CAS No:1071540-95-8
MF:C7H12F2N2
MW:162.180388450623
MDL:MFCD20232783
CID:1098015
PubChem ID:59215890
Update Time:2025-11-12

7,7-difluoro-octahydropyrrolo1,2-apiperazine Chemical and Physical Properties

Names and Identifiers

    • 7,7-difluorooctahydro-Pyrrolo[1,2-a]pyrazine
    • 7,7-difluoro-octahydropyrrolo1,2-apiperazine
    • SCHEMBL2209643
    • SY388918
    • MFCD09863140
    • MFCD31728638
    • 1071540-95-8
    • 7,7-Difluoro-octahydropyrrolo[1,2-a]pyrazine
    • CS-0102903
    • D76323
    • 7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine
    • 7,7-difluoro-octahydropyrrolo[1,2-a]piperazine
    • SY343391
    • EN300-295880
    • AKOS027324764
    • MDL: MFCD20232783
    • Inchi: 1S/C7H12F2N2/c8-7(9)3-6-4-10-1-2-11(6)5-7/h6,10H,1-5H2
    • InChI Key: WRZOXGCZOWTRIE-UHFFFAOYSA-N
    • SMILES: FC1(CN2CCNCC2C1)F

Computed Properties

  • Exact Mass: 162.09685472g/mol
  • Monoisotopic Mass: 162.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 15.3Ų

7,7-difluoro-octahydropyrrolo1,2-apiperazine Pricemore >>

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1071540-95-8 95%+
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Enamine
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Enamine
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